1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone

• IUPAC Name: 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C21H24ClNO2/c1-25-20-8-3-2-6-17(20)14-21(24)23-13-5-4-7-18(15-23)16-9-11-19(22)12-10-16/h2-3,6,8-12,18H,4-5,7,13-15H2,1H3
• InChI Key: DCBKYCGHAVHPKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCCCC(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO2
• Molecular Weight: 357.9 g/mol
• CAS No.: 1795360-40-5

Description

1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C21H24ClNO2 and its molecular weight is 357.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The chemical compound 1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(2-methoxyphenyl)ethanone is involved in various synthetic and chemical reaction studies. For example, it has been used in the synthesis of heterocycles such as isoflavones through condensation reactions with N,N-dimethylformamide dimethyl acetal, leading to heterocyclization and the formation of various diaryl-substituted heterocycles (Moskvina, Shilin, & Khilya, 2015). Similarly, derivatives of this compound have shown antiviral activity, particularly against Flu A H1N1 California/07/2009 virus, demonstrating the potential for therapeutic applications (Demchenko et al., 2019).

Enantioselective Synthesis

Research has also focused on the enantioselective synthesis of related compounds, such as 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane, highlighting the importance of stereochemistry in the medicinal chemistry field (Zhang et al., 2014).

Novel Compound Formation

The compound has been involved in the formation of novel chemical structures, such as dihydroindolo[1,2-c]quinazoline derivatives, through reactions with arylamines catalyzed by BF3·Etherate, indicating its versatility in organic synthesis (Harano et al., 2007).

Antimicrobial Activity

Some derivatives of the compound have been synthesized and evaluated for antimicrobial activity, showing potential in addressing microbial resistance issues (Nagamani et al., 2018).

Luminescence and Materials Science

In the field of materials science, derivatives of this compound have been investigated for their luminescence properties, such as delayed fluorescence and room-temperature phosphorescence, which are critical for the development of new optical and electronic materials (Wen et al., 2021).